![molecular formula C21H18N4O2 B483820 6-Amino-4-[4-(benzyloxy)phenyl]-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile CAS No. 315671-67-1](/img/structure/B483820.png)
6-Amino-4-[4-(benzyloxy)phenyl]-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
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Overview
Description
This compound, also known by its IUPAC name “6-Amino-4-[4-(benzyloxy)phenyl]-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile”, is a chemical with the molecular formula C21H18N4O2 . It has an average mass of 358.393 Da and a monoisotopic mass of 358.142975 Da .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrano[2,3-c]pyrazole core, which is a fused ring system containing a pyran ring and a pyrazole ring . This core is substituted with various functional groups, including an amino group at the 6-position, a benzyloxyphenyl group at the 4-position, and a methyl group at the 3-position .Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3, a boiling point of 640.3±55.0 °C at 760 mmHg, and a flash point of 341.0±31.5 °C . It has 6 hydrogen bond acceptors, 3 hydrogen bond donors, and 5 freely rotating bonds . Its polar surface area is 97 Å2 .Scientific Research Applications
Antiviral Research
Compounds containing five-membered heteroaryl amines, similar to the structure of the compound , have shown antiviral activity against viruses like the Newcastle disease virus. This suggests that 6-Amino-4-[4-(benzyloxy)phenyl]-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile could potentially be explored for its antiviral properties .
Apoptosis Agonists
Another related compound has been predicted to exhibit activity as apoptosis agonists, which are agents that can induce programmed cell death. This is a valuable trait in cancer research for developing treatments that can selectively kill cancer cells .
Catalysis in Chemical Synthesis
The compound may also serve as a catalyst or intermediate in the synthesis of dihydropyrano[2,3-c]pyrazoles, which are important in various chemical reactions and could have further applications in material science or pharmaceuticals .
Antioxidant and Antimicrobial Studies
Related structures have been used to synthesize metal complexes with antioxidant and antimicrobial properties. This indicates that our compound of interest might also be useful in these fields, pending further study .
Safety and Hazards
properties
IUPAC Name |
6-amino-3-methyl-4-(4-phenylmethoxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O2/c1-13-18-19(17(11-22)20(23)27-21(18)25-24-13)15-7-9-16(10-8-15)26-12-14-5-3-2-4-6-14/h2-10,19H,12,23H2,1H3,(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRMZFCRKDXGONU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC=C(C=C3)OCC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-4-[4-(benzyloxy)phenyl]-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
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